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molecular formula C7H5NO B7725056 2-Hydroxybenzonitrile CAS No. 69481-42-1

2-Hydroxybenzonitrile

Cat. No. B7725056
CAS RN: 69481-42-1
M. Wt: 119.12 g/mol
InChI Key: CHZCERSEMVWNHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04774331

Procedure details

To 6 ml of a solution of 2.02M of boron trichloride in 1,2-dichloroethane were added a solution of 941 mg of phenol in 10 ml of 1,2-dichloroethane, 0.82 ml of methyl thiocyanate and 1.33 g of aluminium chloride under ice-cooling. After dissolving aluminium chloride with stirring at room temperature, the mixture was heated at 80° C. on an oil bath for 3 hr. After cooling, the reaction solution is poured into 33 ml of 4N aqueous sodium hydroxide and stirred at 75°-80° C. for 30 min. on an oil bath. The aqueous layer was washed with methylene chloride, acidified with 25 ml of 6N HCl and extracted with ether. Then, the ether layer was washed with 2N aqueous sodium carbonate, dried over anhydrous magnesium sulfate and concentrated to recover 39 mg of phenol. On the other hand, the sodium carbonate layer was acidified with 6N HCl and extracted with ether. The ether layer was dried over anhydrous magnesium sulfate and evaporated to remove the solvent. The crystalline residue (1.13 g) was recrystallized from methylene chloride-petroleum ether, whereby 1.002 g of 2-cyanophenol was obtained as colorless crystals melting at 97°-98° C.
[Compound]
Name
solution
Quantity
6 mL
Type
reactant
Reaction Step One
Name
boron trichloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
phenol
Quantity
941 mg
Type
reactant
Reaction Step One
Name
aluminium chloride
Quantity
1.33 g
Type
reactant
Reaction Step One
Name
methyl thiocyanate
Quantity
0.82 mL
Type
reactant
Reaction Step One
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
1,2-dichloroethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
aluminium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
33 mL
Type
reactant
Reaction Step Three
Name
2-cyanophenol
Yield
84%

Identifiers

REACTION_CXSMILES
B(Cl)(Cl)Cl.[C:5]1([OH:11])[CH:10]=[CH:9][CH:8]=[CH:7][CH:6]=1.[Cl-].[Al+3].[Cl-].[Cl-].[OH-].[Na+].CS[C:20]#[N:21]>ClCCCl>[C:20]([C:6]1[CH:7]=[CH:8][CH:9]=[CH:10][C:5]=1[OH:11])#[N:21] |f:2.3.4.5,6.7|

Inputs

Step One
[Compound]
Name
solution
Quantity
6 mL
Type
reactant
Smiles
Name
boron trichloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
B(Cl)(Cl)Cl
Name
phenol
Quantity
941 mg
Type
reactant
Smiles
C1(=CC=CC=C1)O
Name
aluminium chloride
Quantity
1.33 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Name
methyl thiocyanate
Quantity
0.82 mL
Type
reactant
Smiles
CSC#N
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl
Name
1,2-dichloroethane
Quantity
10 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
aluminium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Step Three
Name
sodium hydroxide
Quantity
33 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
with stirring at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated at 80° C. on an oil bath for 3 hr
Duration
3 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
STIRRING
Type
STIRRING
Details
stirred at 75°-80° C. for 30 min. on an oil bath
Duration
30 min
WASH
Type
WASH
Details
The aqueous layer was washed with methylene chloride
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
WASH
Type
WASH
Details
Then, the ether layer was washed with 2N aqueous sodium carbonate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to recover 39 mg of phenol
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The ether layer was dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to remove the solvent
CUSTOM
Type
CUSTOM
Details
The crystalline residue (1.13 g) was recrystallized from methylene chloride-petroleum ether

Outcomes

Product
Name
2-cyanophenol
Type
product
Smiles
C(#N)C1=C(C=CC=C1)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.002 g
YIELD: PERCENTYIELD 84%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04774331

Procedure details

To 6 ml of a solution of 2.02M of boron trichloride in 1,2-dichloroethane were added a solution of 941 mg of phenol in 10 ml of 1,2-dichloroethane, 0.82 ml of methyl thiocyanate and 1.33 g of aluminium chloride under ice-cooling. After dissolving aluminium chloride with stirring at room temperature, the mixture was heated at 80° C. on an oil bath for 3 hr. After cooling, the reaction solution is poured into 33 ml of 4N aqueous sodium hydroxide and stirred at 75°-80° C. for 30 min. on an oil bath. The aqueous layer was washed with methylene chloride, acidified with 25 ml of 6N HCl and extracted with ether. Then, the ether layer was washed with 2N aqueous sodium carbonate, dried over anhydrous magnesium sulfate and concentrated to recover 39 mg of phenol. On the other hand, the sodium carbonate layer was acidified with 6N HCl and extracted with ether. The ether layer was dried over anhydrous magnesium sulfate and evaporated to remove the solvent. The crystalline residue (1.13 g) was recrystallized from methylene chloride-petroleum ether, whereby 1.002 g of 2-cyanophenol was obtained as colorless crystals melting at 97°-98° C.
[Compound]
Name
solution
Quantity
6 mL
Type
reactant
Reaction Step One
Name
boron trichloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
phenol
Quantity
941 mg
Type
reactant
Reaction Step One
Name
aluminium chloride
Quantity
1.33 g
Type
reactant
Reaction Step One
Name
methyl thiocyanate
Quantity
0.82 mL
Type
reactant
Reaction Step One
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
1,2-dichloroethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
aluminium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
33 mL
Type
reactant
Reaction Step Three
Name
2-cyanophenol
Yield
84%

Identifiers

REACTION_CXSMILES
B(Cl)(Cl)Cl.[C:5]1([OH:11])[CH:10]=[CH:9][CH:8]=[CH:7][CH:6]=1.[Cl-].[Al+3].[Cl-].[Cl-].[OH-].[Na+].CS[C:20]#[N:21]>ClCCCl>[C:20]([C:6]1[CH:7]=[CH:8][CH:9]=[CH:10][C:5]=1[OH:11])#[N:21] |f:2.3.4.5,6.7|

Inputs

Step One
[Compound]
Name
solution
Quantity
6 mL
Type
reactant
Smiles
Name
boron trichloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
B(Cl)(Cl)Cl
Name
phenol
Quantity
941 mg
Type
reactant
Smiles
C1(=CC=CC=C1)O
Name
aluminium chloride
Quantity
1.33 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Name
methyl thiocyanate
Quantity
0.82 mL
Type
reactant
Smiles
CSC#N
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl
Name
1,2-dichloroethane
Quantity
10 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
aluminium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Step Three
Name
sodium hydroxide
Quantity
33 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
with stirring at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated at 80° C. on an oil bath for 3 hr
Duration
3 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
STIRRING
Type
STIRRING
Details
stirred at 75°-80° C. for 30 min. on an oil bath
Duration
30 min
WASH
Type
WASH
Details
The aqueous layer was washed with methylene chloride
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
WASH
Type
WASH
Details
Then, the ether layer was washed with 2N aqueous sodium carbonate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to recover 39 mg of phenol
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The ether layer was dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to remove the solvent
CUSTOM
Type
CUSTOM
Details
The crystalline residue (1.13 g) was recrystallized from methylene chloride-petroleum ether

Outcomes

Product
Name
2-cyanophenol
Type
product
Smiles
C(#N)C1=C(C=CC=C1)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.002 g
YIELD: PERCENTYIELD 84%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.